Cas no 17288-34-5 (5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid)

• Product Name: 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid
• CAS No: 17288-34-5
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• MDL: MFCD09702166
• CID: 1071142
• PubChem ID: 37818863
• Update Time: 2025-11-02

5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid
• 5-(phenylmethoxy)-1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid
• 5-phenylmethoxy-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid
• DTXSID40653332
• 17288-34-5
• DB-064872
• 5-(BENZYLOXY)-1H-PYRROLO[3,2-b]PYRIDINE-2-CARBOXYLIC ACID[17288-34-5]
• W-206040
• 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylicacid
• AKOS015839496
• 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid ,97%

• MDL： MFCD09702166
• Inchi： 1S/C15H12N2O3/c18-15(19)13-8-12-11(16-13)6-7-14(17-12)20-9-10-4-2-1-3-5-10/h1-8,16H,9H2,(H,18,19)
• InChI Key： IZRJKXQTXUVODX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2=C(C=C(C(=O)O)N2)N=1

Computed Properties

• Exact Mass: 268.08500
• Monoisotopic Mass: 268.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.394
• Boiling Point: 521.7°C at 760 mmHg
• Flash Point: 269.3°C
• Refractive Index: 1.704
• PSA: 75.21000
• LogP: 2.84010

Additional information on 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid

5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid (CAS No. 17288-34-5): A Comprehensive Overview

The 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid (CAS No. 17288-34-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolopyridine core and benzyloxy substituent, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure combines the features of both heterocyclic and carboxylic acid functionalities, making it a versatile building block in medicinal chemistry.

Researchers and industry professionals often search for 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid suppliers or inquire about its synthesis methods, reflecting its growing demand. The compound's relevance is further highlighted by its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Its CAS number 17288-34-5 is frequently used as a unique identifier in chemical databases and procurement systems.

One of the key properties of 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid is its solubility profile, which makes it suitable for various organic reactions. The presence of both the benzyloxy group and the carboxylic acid moiety allows for diverse chemical modifications, enabling researchers to create derivatives with tailored biological activities. This adaptability has made it a popular choice for combinatorial chemistry and high-throughput screening approaches.

In recent years, the compound has been associated with several trending research areas, including targeted cancer therapies and neurodegenerative disease research. Many scientists are investigating its potential as a scaffold for developing novel small molecule drugs, particularly in addressing unmet medical needs. The growing interest in pyrrolopyridine derivatives as pharmaceutical ingredients has further boosted the visibility of this compound in scientific literature.

The market for 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid has seen steady growth, driven by increasing R&D investments in the pharmaceutical sector. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of academic institutions and pharmaceutical firms. Quality specifications, including purity levels and analytical data, are critical considerations for buyers searching for CAS 17288-34-5 products.

From a synthetic chemistry perspective, the preparation of 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid involves multi-step organic transformations. Researchers frequently optimize reaction conditions to improve yields and purity, with particular attention to the protection and deprotection of functional groups. The compound's stability under various conditions is another area of investigation, especially for those exploring its long-term storage and handling protocols.

Analytical characterization of 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The interpretation of spectral data for pyrrolopyridine derivatives has become a specialized skill among analytical chemists working in drug development.

In the context of intellectual property, several patents mention 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid as a key intermediate in proprietary drug synthesis pathways. This legal landscape influences the compound's commercial availability and pricing structure. Companies often search for alternate synthesis routes or generic equivalents to navigate patent restrictions while maintaining research progress.

The safety profile of 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid has been documented in material safety data sheets, with standard laboratory precautions recommended for handling. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are advised when working with this chemical in powder form. These precautions align with general laboratory safety protocols for organic compounds.

Looking ahead, the demand for 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid is expected to rise in parallel with advancements in precision medicine and personalized therapeutics. Its structural features make it particularly valuable for designing molecules that interact with specific biological targets. The compound's role in fragment-based drug discovery approaches continues to expand, offering new opportunities for innovative drug development.

For researchers seeking technical information about CAS 17288-34-5, numerous scientific publications detail its physicochemical properties and reactivity patterns. These resources are invaluable for designing experiments and predicting the behavior of related pyrrolopyridine analogs. The compound's melting point, solubility parameters, and spectral fingerprints are particularly well-documented in the chemical literature.

In conclusion, 5-(Benzyloxy)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid represents an important chemical entity with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility ensure its continued relevance in drug discovery programs worldwide. As the scientific community's understanding of heterocyclic compounds deepens, this molecule is poised to play an even more significant role in the development of next-generation therapeutics.